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Compound of Interest

Compound Name: N-Methyltrimethylacetamide

Cat. No.: B1295385

An in-depth examination of the commercial availability, synthesis, and applications of N-
Methylacetamide for professionals in research and drug development.

Executive Summary

For researchers and drug development professionals, sourcing the right chemical compounds
is a critical starting point for any successful project. This guide addresses the commercial
landscape and technical applications of N-Methylacetamide (NMA). It is important to note that
the term "N-Methyltrimethylacetamide" is not a standard chemical identifier. Our research
indicates that queries for this compound often resolve to the more common and widely used N-
Methylacetamide (CAS: 79-16-3) or its trimethylsilyl derivative, N-Methyl-N-
(trimethylsilyl)acetamide (CAS: 7449-74-3). This guide will focus primarily on N-
Methylacetamide, a versatile solvent and a key intermediate in various chemical syntheses,
while also providing context for its silylated derivative.

Commercial Suppliers and Availability of N-
Methylacetamide

N-Methylacetamide is readily available from a variety of commercial suppliers, catering to a
range of purity requirements and quantities suitable for both research and industrial
applications. Below is a summary of representative suppliers and their typical product
specifications.
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Supplier

Purity

Available
Quantities

CAS Number

Additional
Notes

Sigma-Aldrich
(Merck)

299%

Grams to

Kilograms

79-16-3

Offers various
grades, including
for synthesis and
as a building
block.

Thermo Scientific

Chemicals

98%

10 g and larger

Not explicitly for
NMA, but for N-
Methyl-N-
trimethylsilylacet
amide[1]

The original
product was part
of the Alfa Aesar

portfolio.

hangdachem.co

m

99%

Bulk (Cardboard

drum)

79-16-3

Primarily used as
a solvent in
organic
synthesis, such
as for

cephalosporins.

[2](3]

LookChem

Varies by

supplier

Kilogram to

metric ton

79-16-3

A platform
connecting
various Chinese
manufacturers

and suppliers.[4]

Echemi

Varies by

supplier

Bulk quantities

79-16-3

Provides access
to safety data
sheets from
various

suppliers.[5]

CDH Fine

Chemical

Laboratory grade

Varies

79-16-3

Supplies
laboratory
chemicals for

professional use.

[6]
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Applications in Research and Drug Development

N-Methylacetamide serves as a valuable tool in several areas of scientific research and
pharmaceutical development due to its unique properties as a polar aprotic solvent and its
structural similarity to the peptide bond.

Solvent for Organic Synthesis and Formulations

With its high dielectric constant and ability to dissolve a wide range of organic and inorganic
compounds, NMA is an effective solvent for various chemical reactions.[2][3] It is particularly
useful in the synthesis of pharmaceuticals, agrochemicals, and polymers.[3][7] For instance, it
is employed as a solvent in the synthesis of cephalosporin antibiotics.[2][8]

Model Compound for Protein Folding Studies

The amide group in NMA serves as a simple model for the peptide bond in proteins. This
makes it an invaluable tool in biophysical studies, particularly those investigating protein
folding, structure, and dynamics using techniques like Nuclear Magnetic Resonance (NMR)
spectroscopy.[2] The deuterated version, N-Methylacetamide-d7, is frequently used in
hydrogen-deuterium exchange (HDX) experiments to probe the solvent accessibility of amide
protons in proteins, providing insights into their structure and conformational changes.[2][9]

Internal Standard in Pharmacokinetic Studies

N-Methylacetamide-d7, the deuterated isotopologue of NMA, is widely used as an internal
standard in quantitative bioanalytical methods, especially in pharmacokinetic studies.[10][11]
Its distinct mass spectrometric signature allows for precise quantification of NMA or related
metabolites in biological samples.[10]

Experimental Protocols and Methodologies

Detailed experimental procedures are crucial for reproducible research. Below are
representative protocols for the synthesis of N-Methylacetamide and its application in NMR
studies.

Synthesis of N-Methylacetamide
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N-Methylacetamide can be synthesized through several routes. A common laboratory and
industrial method involves the reaction of acetic acid with methylamine.[8][12]

Reaction: CHsCOOH + CH3sNHz2 - CH3CONHCHs + H20
Representative Protocol:

o Amination: Acetic acid is charged into a reaction vessel. Monomethylamine is then added,
and the reaction mixture is heated to approximately 70-80°C for about 2 hours to form the
crude N-methylacetamide.[8][13]

 Purification: The crude product is then purified. This typically involves:

o Distillation: Water and any remaining acetic acid are removed by distillation. The initial
distillation can be carried out at atmospheric pressure to remove water, followed by
vacuum fractionation to remove acetic acid.[13]

o Fractional Crystallization: For higher purity, the distilled product can be further purified by
fractional crystallization from its melt.[14]

NMR Analysis of Peptides using N-Methylacetamide-d7

NMA-d7 is an excellent solvent for NMR analysis of hydrophobic peptides that are poorly
soluble in aqueous solutions.[15]

Workflow for NMR Analysis:
Workflow for NMR analysis of peptides in NMA-d7.

Safety and Handling

N-Methylacetamide is classified as a hazardous substance and requires careful handling. It is
presumed to be a human reproductive toxicant and may damage an unborn child.[1] Users
should always consult the Safety Data Sheet (SDS) before handling.[1][6]

Key Safety Precautions:

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[1]
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1][6]

» Handling: Avoid formation of dust and aerosols. Wash hands thoroughly after handling.[1]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1]

Logical Workflow for Procurement and Use in a
Research Setting

The following diagram outlines the typical process from identifying the need for N-
Methylacetamide to its experimental application and data analysis.
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General workflow for NMA from procurement to research application.
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Conclusion

N-Methylacetamide is a commercially accessible and versatile compound with significant
applications in organic synthesis, formulation, and biophysical research. Its utility as a model
for the peptide bond, particularly in its deuterated form, makes it a valuable tool for researchers
in drug discovery and development. Proper understanding of its properties, handling
requirements, and experimental applications is essential for its effective and safe use in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. benchchem.com [benchchem.com]

3. China N-Methylacetamide manufacturers and suppliers - hangdachem.com
[hangdachem.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 5. echemi.com [echemi.com]
e 6. cdhfinechemical.com [cdhfinechemical.com]

e 7. N,N-Dimethylacetamide: Uses, Preparation and Toxicities_Chemicalbook
[chemicalbook.com]

e 8. CN1760175A - Technique for preparing N-methylacetamide - Google Patents
[patents.google.com]

e 9. benchchem.com [benchchem.com]

e 10. benchchem.com [benchchem.com]

e 11. benchchem.com [benchchem.com]

e 12. N-Methylacetamide synthesis - chemicalbook [chemicalbook.com]

e 13. CN1324003C - Technique for preparing N-methylacetamide - Google Patents
[patents.google.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1295385?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/n-methylacetamide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_N_Methylacetamide_d7_in_Protein_Folding_Studies.pdf
https://www.hangdachem.com/product/n-methylacetamide/
https://www.hangdachem.com/product/n-methylacetamide/
https://pim-resources.coleparmer.com/sds/07191.pdf
https://www.echemi.com/sds/n-methylacetamide-pid_Rock15069.html
https://www.cdhfinechemical.com/images/product/msds/37_501860077_n-METHYLACETAMIDECASNO79-16-3MSDS.pdf
https://www.chemicalbook.com/article/n-n-dimethylacetamide-uses-preparation-and-toxicities.htm
https://www.chemicalbook.com/article/n-n-dimethylacetamide-uses-preparation-and-toxicities.htm
https://patents.google.com/patent/CN1760175A/en
https://patents.google.com/patent/CN1760175A/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_N_Methylacetamide_d7_in_NMR_Spectroscopy.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_N_Methylacetamide_d7_Chemical_Properties_and_Structure.pdf
https://www.benchchem.com/pdf/N_Methylacetamide_d7_A_Comprehensive_Technical_Guide_to_Safe_Handling_for_Researchers.pdf
https://www.chemicalbook.com/synthesis/n-methylacetamide.htm
https://patents.google.com/patent/CN1324003C/en
https://patents.google.com/patent/CN1324003C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. Page loading... [wap.guidechem.com]
e 15. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Navigating the Landscape of N-Methylacetamides: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295385#commercial-suppliers-and-availability-of-n-
methyltrimethylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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